Cas no 799268-55-6 (18:1 PI(3,5)P2)

• Product Name: 18:1 PI(3,5)P2
• CAS No: 799268-55-6
• MF: C₄₅H₉₄N₃O₁₉P₃
• MW: 1074.16
• CID: 4728658
• PubChem ID: 145710211
• Update Time: 2025-05-23

18:1 PI(3,5)P2 Chemical and Physical Properties

Names and Identifiers

• D-myo-Inositol, 1-[(2R)-2,3-bis[[(9Z)-1-oxo-9-octadecen-1-yl]oxy]propyl hydrogen phosphate] 3,5-bis(dihydrogen phosphate), ammonium salt (1:3)
• CID 145710211
• 1,2-di-(9Z-octadecenoyl)-sn-glycero-3-[phosphoinositol-3,5-bisphosphate] (ammonium salt); PIP2[3′,5′](18:1(9Z)/18:1(9Z))
• 1,2-dioleoyl-sn-glycero-3-phospho-(1'-Myo-inositol-3',5'-bisphosphate) (aMMoniuM salt)
• 18:1 PI(3
• 5)P2
• 18:1 PI(3,5)P2
• D-myo-Inositol,1-[(2R)-2,3-bis[[(9Z)-1-oxo-9-octadecen-1-yl]oxy]propylhydrogenphosphate]3,5-bis(dihydrogenphosphate),ammoniumsalt(1:3)
• 799268-55-6

• Inchi： 1S/C45H85O19P3.H3N/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-38(46)59-35-37(61-39(47)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2)36-60-67(57,58)64-45-41(49)43(62-65(51,52)53)40(48)44(42(45)50)63-66(54,55)56;/h17-20,37,40-45,48-50H,3-16,21-36H2,1-2H3,(H,57,58)(H2,51,52,53)(H2,54,55,56);1H3/b19-17-,20-18-;/t37-,40?,41-,42-,43-,44+,45?;/m1./s1
• InChI Key： JFWCCBKCGYVZEW-UOMZNSHMSA-N
• SMILES： P(=O)(O)(OC[C@@H](COC(CCCCCCC/C=C\CCCCCCCC)=O)OC(CCCCCCC/C=C\CCCCCCCC)=O)OC1[C@@H]([C@H](C([C@H]([C@H]1O)OP(=O)(O)O)O)OP(=O)(O)O)O.N

Computed Properties

• Exact Mass: 1039.51634057g/mol
• Monoisotopic Mass: 1039.51634057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 20
• Heavy Atom Count: 68
• Rotatable Bond Count: 44
• Complexity: 1470
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 304

18:1 PI(3,5)P2 Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Additional information on 18:1 PI(3,5)P2

Comprehensive Analysis of 18:1 PI(3,5)P2 (CAS No. 799268-55-6): Structure, Function, and Research Applications

18:1 PI(3,5)P2 (Phosphatidylinositol 3,5-bisphosphate), with the CAS number 799268-55-6, is a critically important phosphoinositide lipid involved in cellular signaling and membrane dynamics. This bioactive lipid features an 18:1 acyl chain (oleic acid) at the sn-1 position, contributing to its unique physicochemical properties. As a member of the phosphoinositide family, it plays pivotal roles in endosomal trafficking, autophagy regulation, and ion channel modulation—topics of intense interest in current biomedical research.

The molecular structure of 18:1 PI(3,5)P2 contains phosphate groups at the 3rd and 5th positions of the inositol ring, distinguishing it from other phosphoinositides like PI(4,5)P2 or PI(3,4)P2. This specific phosphorylation pattern enables selective interactions with effector proteins such as TRPML1 (mucolipin-1) and MTMR enzymes, making it a hot research subject for neurodegenerative diseases and lysosomal storage disorders. Recent studies highlight its involvement in mTOR signaling pathways—a trending topic in cancer and longevity research.

In the context of drug discovery, 18:1 PI(3,5)P2 analogs are being investigated as potential modulators of membrane contact sites between organelles. The compound’s ability to regulate endosome-lysosome maturation aligns with growing interest in lysosome-targeted therapies, frequently searched in connection with Alzheimer’s and Parkinson’s diseases. Advanced techniques like lipidomics and molecular dynamics simulations are now employed to study its spatial-temporal distribution—a methodological focus in high-impact journals.

From a technical perspective, 18:1 PI(3,5)P2 poses challenges in detection due to its low abundance. Researchers increasingly utilize mass spectrometry (LC-MS/MS) and genetically encoded biosensors (e.g., PIP-binding domains) for quantification. These approaches address common search queries like “how to measure phosphoinositides” or “PI(3,5)P2 detection methods.” Notably, its synthetic version (CAS 799268-55-6) is commercially available for in vitro studies, facilitating investigations into membrane curvature generation—a key concept in nanomedicine.

Emerging applications include the study of 18:1 PI(3,5)P2 in bacterial infection responses, where it modulates xenophagy (a form of selective autophagy). This connects to trending searches about “host-pathogen interactions” and “innate immunity lipids.” Furthermore, its role in osmoregulation through vacuolar homeostasis in yeast models provides evolutionary insights, frequently cited in comparative biology studies.

The pharmaceutical industry explores 18:1 PI(3,5)P2 derivatives as potential small-molecule probes for lysosomal pH regulation, addressing popular queries like “lysosome acidification drugs.” Its interplay with TFEB transcription factor (a master regulator of lysosomal biogenesis) also makes it relevant to rare disease research, particularly for conditions involving lysosomal dysfunction.

In summary, 18:1 PI(3,5)P2 (CAS 799268-55-6) represents a dynamic research tool bridging cell biology, neuroscience, and therapeutic development. Its multifaceted functions continue to inspire investigations into organelle communication, metabolic regulation, and disease mechanisms—ensuring its prominence in contemporary lipid research and answering frequently asked questions about phosphoinositide specificity and function.